Cas no 2228569-48-8 (3-(2-Bromo-3-methoxyphenoxy)azetidine)

• Product Name: 3-(2-Bromo-3-methoxyphenoxy)azetidine
• CAS No: 2228569-48-8
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6571337
• PubChem ID: 165635909
• Update Time: 2025-06-25

3-(2-Bromo-3-methoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-2003992
• 2228569-48-8
• 3-(2-bromo-3-methoxyphenoxy)azetidine
• 3-(2-Bromo-3-methoxyphenoxy)azetidine

• Inchi： 1S/C10H12BrNO2/c1-13-8-3-2-4-9(10(8)11)14-7-5-12-6-7/h2-4,7,12H,5-6H2,1H3
• InChI Key： QDMNUPJNXWXSOS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1OC1CNC1)OC

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2-Bromo-3-methoxyphenoxy)azetidine

Professional Introduction to Compound with CAS No. 2228569-48-8 and Product Name: 3-(2-Bromo-3-methoxyphenoxy)azetidine

The compound with the CAS number 2228569-48-8 and the product name 3-(2-Bromo-3-methoxyphenoxy)azetidine represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both bromo and methoxy substituents on the phenyl ring, combined with the azetidine moiety, makes it a versatile scaffold for designing novel therapeutic agents.

Recent research in the domain of 3-(2-Bromo-3-methoxyphenoxy)azetidine has highlighted its promising role as a precursor in synthesizing bioactive molecules. The azetidine ring, a five-membered heterocycle, is known for its ability to mimic natural amino acid structures, which can enhance binding affinity and selectivity in drug design. The bromo and methoxy groups introduce further functionalization possibilities, allowing chemists to explore diverse chemical reactions such as cross-coupling, nucleophilic substitution, and metal-catalyzed transformations.

In the context of modern pharmaceutical research, 3-(2-Bromo-3-methoxyphenoxy)azetidine has been investigated for its potential in developing inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating compounds that interact with enzymes involved in cancer metabolism. The phenolic moiety can participate in hydrogen bonding interactions, which is crucial for designing molecules with high specificity against biological targets. Additionally, the bromo substituent facilitates palladium-catalyzed cross-coupling reactions, enabling the construction of more complex structures.

The compound's structural features also make it an attractive candidate for exploring new drug modalities. Researchers have leveraged its scaffold to develop molecules with anti-inflammatory, antimicrobial, and even antiviral properties. The versatility of 3-(2-Bromo-3-methoxyphenoxy)azetidine lies in its ability to be modified at multiple positions, allowing for fine-tuning of pharmacokinetic and pharmacodynamic properties. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Advances in computational chemistry have further enhanced the understanding of 3-(2-Bromo-3-methoxyphenoxy)azetidine's reactivity and interactions. Molecular modeling studies have provided insights into how this compound might bind to specific proteins or enzymes, offering a rational basis for designing more effective drugs. These computational approaches are increasingly integral to drug discovery pipelines, reducing the need for extensive experimental screening and accelerating the development of novel therapeutics.

The synthesis of 3-(2-Bromo-3-methoxyphenoxy)azetidine itself is a testament to the progress in synthetic organic chemistry. Modern synthetic routes have been optimized to achieve high yields and purity, making it more accessible for industrial-scale production. Techniques such as transition metal catalysis and flow chemistry have played a crucial role in streamlining these processes. This accessibility is essential for translating laboratory discoveries into viable pharmaceutical candidates.

Looking ahead, the future applications of 3-(2-Bromo-3-methoxyphenoxy)azetidine are likely to expand as new methodologies emerge. The integration of machine learning and artificial intelligence into drug discovery is poised to revolutionize how compounds like this are designed and evaluated. By leveraging big data and predictive modeling, researchers can identify promising derivatives of 3-(2-Bromo-3-methoxyphenoxy)azetidine much faster than traditional methods allow.

In conclusion, 3-(2-Bromo-3-methoxyphenoxy)azetidine (CAS No. 2228569-48-8) represents a cornerstone in contemporary medicinal chemistry. Its unique structural attributes offer a rich foundation for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new synthetic strategies and biological applications, this compound is set to remain at the forefront of pharmaceutical innovation.